Cas no 2418680-58-5 (3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid)

• Product Name: 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid
• CAS No: 2418680-58-5
• MF: C₂₇H₂₅IN₂O₄
• MW: 568.402879476547
• CID: 5677107
• PubChem ID: 165774428
• Update Time: 2025-06-12

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418680-58-5
• EN300-26629912
• 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid
• 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid

• Inchi： 1S/C27H25IN2O4/c1-17-23(26(31)32)14-18(28)15-25(17)29-10-12-30(13-11-29)27(33)34-16-24-21-8-4-2-6-19(21)20-7-3-5-9-22(20)24/h2-9,14-15,24H,10-13,16H2,1H3,(H,31,32)
• InChI Key： MHBMXUYMXBPJJJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(C)=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 568.08590g/mol
• Monoisotopic Mass: 568.08590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid

Comprehensive Overview of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid (CAS No. 2418680-58-5)

In the rapidly evolving field of pharmaceutical and chemical research, 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid (CAS No. 2418680-58-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) group and an iodo-substituted benzoic acid moiety, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are particularly drawn to its potential applications in drug discovery, targeted therapy, and biochemical assays.

The Fmoc-protected piperazine segment in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides. With the growing demand for custom peptides and bioconjugates, this compound serves as a critical building block. Its iodo functionality further enables versatile modifications, making it valuable for cross-coupling reactions and radiolabeling applications—topics frequently searched in academic and industrial circles.

Recent trends in AI-driven drug design and computational chemistry have spotlighted compounds like 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid. Its structural features align with the need for highly functionalized intermediates in fragment-based drug discovery (FBDD). Online forums and search queries often highlight questions such as "How to optimize Fmoc deprotection in peptide synthesis?" or "What are the best practices for handling iodoaromatics?"—underscoring the relevance of this compound in contemporary research.

From a synthetic perspective, the methylbenzoic acid core of this molecule offers stability and compatibility with diverse reaction conditions. This attribute is crucial for researchers exploring green chemistry and sustainable synthesis methods, which are increasingly prioritized in modern laboratories. Additionally, the compound’s piperazine ring contributes to its solubility and bioavailability, factors often discussed in pharmacokinetics studies.

In analytical chemistry, CAS No. 2418680-58-5 is frequently referenced in discussions about HPLC purification and mass spectrometry characterization. Its unique UV-active Fmoc group facilitates detection, a feature highly valued in quality control protocols. As the pharmaceutical industry shifts toward high-throughput screening, the demand for reliable and well-characterized intermediates like this compound continues to rise.

Beyond its technical applications, 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid is also a subject of interest in academic training and lab manuals. Students and educators frequently search for "Fmoc protection strategies" or "handling halogenated compounds safely," reflecting its educational significance. The compound’s versatility makes it a staple in curricula focused on advanced organic synthesis and medicinal chemistry.

Looking ahead, the integration of machine learning in chemical synthesis could further elevate the importance of this compound. Predictive algorithms may identify novel derivatives of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-5-iodo-2-methylbenzoic acid with enhanced properties, addressing unmet needs in therapeutic development. As research progresses, this molecule is poised to remain at the forefront of innovation in chemical and life sciences.